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Introduction
Psb-CB5 is a potent and selective antagonist of the G protein-coupled receptor 18 (GPR18),

also known as the N-arachidonoyl glycine (NAGly) receptor.[1] As a selective antagonist, Psb-
CB5 is a valuable tool for elucidating the physiological and pathological roles of GPR18 in

various biological systems. These application notes provide detailed protocols for the use of

Psb-CB5 in mouse models, focusing on dosages, administration routes, and relevant

experimental procedures.
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Signaling Pathways
GPR18 is a G protein-coupled receptor that can signal through multiple pathways, including

Gαi, Gαq, and Gαs proteins, as well as a β-arrestin-dependent pathway. As an antagonist,

Psb-CB5 blocks the downstream signaling cascades initiated by GPR18 agonists such as N-

arachidonoyl glycine (NAGly).
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Caption: GPR18 signaling and its inhibition by Psb-CB5.
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Experimental Protocols
Protocol 1: Intraperitoneal (i.p.) Administration of Psb-
CB5 for Behavioral Studies
This protocol is adapted from general procedures for intraperitoneal injections in mice and is

suitable for behavioral assessments.

Materials:

Psb-CB5

Vehicle (e.g., DMSO and saline)

Sterile 1 mL syringes

Sterile 25-27 gauge needles

70% ethanol

Animal scale

Procedure:

Preparation of Psb-CB5 Solution:

Psb-CB5 is soluble in DMSO. For in vivo use, a common practice for similar compounds

is to first dissolve Psb-CB5 in a minimal amount of DMSO and then dilute it with a sterile

aqueous buffer (e.g., saline or PBS) to the final concentration.

The final concentration of DMSO should be kept low (typically <10%) to avoid toxicity.

Prepare the solution fresh on the day of the experiment.

Animal Handling and Injection:

Weigh the mouse to determine the correct injection volume.

Restrain the mouse by gently scruffing the neck and back to expose the abdomen.
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Tilt the mouse's head downwards at a slight angle.

Wipe the injection site (lower right quadrant of the abdomen) with 70% ethanol.

Insert the needle at a 15-30 degree angle into the peritoneal cavity. Be careful to avoid

puncturing internal organs.

Slowly inject the Psb-CB5 solution. The typical injection volume is 10 µL/g of body weight.

Withdraw the needle and return the mouse to its cage.

Monitor the animal for any adverse reactions.

Protocol 2: Intracolonic (i.c.) Administration of Psb-CB5
in a Mouse Model of Colitis
This protocol is based on a study using Psb-CB5 in a TNBS-induced colitis model.

Materials:

Psb-CB5

Vehicle (as described in Protocol 1)

2,4,6-trinitrobenzenesulfonic acid (TNBS)

Ethanol

Flexible catheter (e.g., 3.5 F)

1 mL syringe

Anesthesia (e.g., isoflurane)

Procedure:

Induction of Colitis (Day 0):

Anesthetize the mouse using isoflurane.
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Slowly administer 100 µL of 50% ethanol containing 2.5% TNBS intrarectally using a

flexible catheter inserted approximately 4 cm into the colon.

Keep the mouse in a head-down position for at least 60 seconds to ensure the distribution

of the TNBS solution within the colon.

Psb-CB5 Administration (e.g., Days 1-4):

Prepare the Psb-CB5 solution as described in Protocol 1.

Anesthetize the mouse.

Gently insert a flexible catheter approximately 4 cm into the colon.

Slowly administer 100 µL of the Psb-CB5 solution (1 mg/kg).

Keep the mouse in a head-down position for a short period to allow for solution

distribution.

Return the mouse to its cage and monitor its recovery.

Assessment of Colitis:

Monitor body weight, stool consistency, and rectal bleeding daily.

At the end of the experiment, euthanize the mice and collect the colon for macroscopic

scoring (e.g., inflammation, ulceration) and histological analysis.

Myeloperoxidase (MPO) activity can be measured as an indicator of neutrophil infiltration.
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Caption: Workflow for Psb-CB5 administration in a mouse colitis model.

Concluding Remarks
Psb-CB5 is a critical pharmacological tool for investigating the role of GPR18 in health and

disease. The protocols outlined above provide a starting point for in vivo studies in mouse

models. Researchers should optimize dosages, administration routes, and experimental

timelines based on their specific research questions and animal models. Careful consideration

of vehicle selection and animal welfare is paramount for obtaining reliable and reproducible

results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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